molecular formula C9H17N3O B054278 6H-Pyrazino[1,2-c]pyrimidin-6-one, 7-ethyloctahydro- CAS No. 121360-21-2

6H-Pyrazino[1,2-c]pyrimidin-6-one, 7-ethyloctahydro-

Cat. No. B054278
CAS RN: 121360-21-2
M. Wt: 183.25 g/mol
InChI Key: FPWDPOUOYUCNNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6H-Pyrazino[1,2-c]pyrimidin-6-one, 7-ethyloctahydro- is a heterocyclic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazinopyrimidines and has a unique chemical structure that makes it an interesting molecule for scientific research.

Mechanism of Action

The mechanism of action of 6H-Pyrazino[1,2-c]pyrimidin-6-one, 7-ethyloctahydro- is not fully understood. However, studies have suggested that it may act by inhibiting various enzymes and signaling pathways involved in cell growth and proliferation. It may also interact with DNA and RNA, leading to alterations in gene expression.
Biochemical and Physiological Effects
Studies have shown that 6H-Pyrazino[1,2-c]pyrimidin-6-one, 7-ethyloctahydro- has a range of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models. The compound has also been shown to have a low toxicity profile, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6H-Pyrazino[1,2-c]pyrimidin-6-one, 7-ethyloctahydro- is its versatility in laboratory experiments. It can be easily synthesized and modified to create derivatives with different properties. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 6H-Pyrazino[1,2-c]pyrimidin-6-one, 7-ethyloctahydro-. One area of interest is its potential as a kinase inhibitor for the treatment of cancer. Another direction is the development of derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of medicine.

Synthesis Methods

The synthesis of 6H-Pyrazino[1,2-c]pyrimidin-6-one, 7-ethyloctahydro- can be achieved through several methods. One of the most commonly used methods is the reaction of 2,6-diaminopyrazine with ethyl 7-bromoheptanoate in the presence of a base. This reaction results in the formation of the desired compound with high yield and purity.

Scientific Research Applications

6H-Pyrazino[1,2-c]pyrimidin-6-one, 7-ethyloctahydro- has been extensively studied for its potential therapeutic applications. It has been found to exhibit antimicrobial, antitumor, and anti-inflammatory properties. The compound has also been investigated for its potential as a kinase inhibitor and as an anti-cancer agent.

properties

CAS RN

121360-21-2

Molecular Formula

C9H17N3O

Molecular Weight

183.25 g/mol

IUPAC Name

7-ethyl-2,3,4,8,9,9a-hexahydro-1H-pyrazino[1,2-c]pyrimidin-6-one

InChI

InChI=1S/C9H17N3O/c1-2-11-5-3-8-7-10-4-6-12(8)9(11)13/h8,10H,2-7H2,1H3

InChI Key

FPWDPOUOYUCNNI-UHFFFAOYSA-N

SMILES

CCN1CCC2CNCCN2C1=O

Canonical SMILES

CCN1CCC2CNCCN2C1=O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.